N-(3,4-dimethylphenyl)-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

Specification

• CAS No.: 1207057-26-8
• Molecular Formula: C24H27N3O3S2
• Molecular Weight: 469.62
• IUPAC Name: N-(3,4-dimethylphenyl)-3-[4-(3-methylphenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
• Standard InChI: InChI=1S/C24H27N3O3S2/c1-17-5-4-6-21(15-17)26-10-12-27(13-11-26)32(29,30)22-9-14-31-23(22)24(28)25-20-8-7-18(2)19(3)16-20/h4-9,14-16H,10-13H2,1-3H3,(H,25,28)
• Standard InChI Key: UPCFXYHTXUFZPD-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2CCN(CC2)S(=O)(=O)C3=C(SC=C3)C(=O)NC4=CC(=C(C=C4)C)C

Introduction

N-(3,4-dimethylphenyl)-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide is a complex organic compound featuring a thiophene ring, a piperazine moiety, and various functional groups that contribute to its unique chemical properties. The presence of a sulfonamide group and the carboxamide functionality are particularly significant, as they influence the compound's reactivity and potential biological activity. This compound is classified under several categories due to its diverse structural components.

Synthesis

The synthesis of N-(3,4-dimethylphenyl)-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide typically involves multiple steps to construct the desired molecular architecture. The process may utilize techniques such as nucleophilic substitution and coupling reactions. Specialized reagents and conditions are required to ensure high yield and purity.

Synthesis Steps:

• Preparation of Starting Materials: Synthesis of the thiophene and piperazine components.

• Formation of the Sulfonyl Linkage: Reaction between the thiophene and piperazine components to form the sulfonyl bond.

• Introduction of the Carboxamide Group: Attachment of the carboxamide functionality to the thiophene ring.

Biological Activity

Research suggests that compounds with similar structures may exhibit activity at dopamine receptors, which are crucial in various neurological processes. The piperazine group is known for its role in modulating neurotransmitter systems, potentially acting as an agonist or antagonist depending on structural modifications. Further studies are required to elucidate the specific binding affinities and mechanisms involved.

Potential Applications

N-(3,4-dimethylphenyl)-3-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide has potential applications in various scientific fields, including drug discovery and material science. Its unique structure and functional groups make it a candidate for further investigation in neurological disorders and other therapeutic areas.